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Key Data for Environmental Risk Assessment

The following tables consolidate quantitative data and identified concerns from authoritative sources to help

you evaluate bifenazate's environmental profile.

Table 1: Physicochemical Properties & Environmental Fate [1] [2]

Property Value Assessment | Implication

Water Solubility (at 20°C, pH 7) 2.06 mg/L Low [2]

Octanol-Water Partition Coefficient (Log 3.4 High; potential for bioaccumulation [2]

P)

Soil Persistence Not Not expected to persist in soil systems
persistent [2]

Groundwater Leaching Potential Low Not expected to leach to groundwater

[2]

Table 2: Ecotoxicological Effects on Non-Target Organisms [1] [2] [3]
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Organism Group /

Effects | Benchmark Values Risk Level /| Concern
Type
Aquatic Organisms Moderately toxic to most aquatic organisms Could not be finalized for all
[2]. Risk assessment for pertinent uses due to missing data [1].
metabolites could not be finalized for some
uses [1].
Honeybees (Apis Moderately toxic [2]. Data gaps identified for further
mellifera) risk assessment [1].
Non-Target A high risk was identified for all Critical area of concern [1].
Arthropods representative uses [1].
Birds & Mammals A high risk was identified for all Critical area of concern [1].
representative uses [1].
Earthworms Moderately toxic [2]. -

Target Pest Sublethal Reduced fecundity, longevity, and population = Demonstrates high biological
Effects (Panonychus growth rate; altered detoxification enzyme activity and potential for
citri) activities [3]. population control [3].

Experimental Protocols from Key Studies

The methodologies from cited experiments can be replicated or used as a reference for your own testing.

1. Protocol: Sublethal Effects on a Target Mite (Panonychus citri) [3] This study investigated the effects

of low lethal concentrations (LC; and LC3() on biological traits and enzymes.

¢ Bioassay Method: Used a leaf dish dipping method. Mites on citrus leaf discs were immersed in
bifenazate solutions for 5 seconds, with a 0.1% ethyl acetate solution as a control.

o Life-History Traits Observation: Survivors from bioassays were transferred to fresh leaves.
Biological parameters (development time, fecundity, longevity) were recorded daily until all adults
died. Life table parameters (net reproductive rate, intrinsic rate of increase) were calculated based on
the data.

e Enzymatic Assays: Approximately 150 mites from each treatment were homogenized and
centrifuged to obtain enzyme solutions. Activities of key enzymes (CAT, POD, CarE, SOD, GST,
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CYP450) were measured using commercial test kits, with total protein content standardized.

2. Regulatory Ecotoxicity Testing Framework While specific test protocols for bifenazate are not detailed

in the results, regulatory risk assessments rely on standardized guidelines.

o Test Guidelines: Studies are conducted using OECD (Organisation for Economic Co-operation
and Development) Test Guidelines, which were recently updated in June 2025 [4].
¢ Relevant Updated Guidelines:
o Fish, Early-Life Stage Toxicity Test (OECD TG 210)
o Fish Embryo Acute Toxicity (FET) Test (OECD TG 236)
o Aerobic and Anaerobic Transformation in Aquatic Sediment Systems (OECD TG 308)
¢ Data Requirements: Regulatory dossiers must address effects on birds, mammals, aquatic
organisms, honeybees, other non-target arthropods, and soil organisms [1].

Risk Assessment Workflow and Experimental Design

To help visualize the processes discussed, here are diagrams of the regulatory risk assessment and a key

experimental methodology.
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Significant Data Gaps and Concerns

The regulatory assessment highlights several data gaps that prevent a complete risk characterization [1]:

¢ Metabolite Toxicity: Toxicological data is missing for key metabolites (D3598, A1530S, and

carbamate).
e Environmental Fate: The identity and soil absorption of certain soil and water metabolites remain

unknown.
e Exposure Estimates: Suitable exposure estimates are absent for an aquatic risk assessment of

bifenazate and its metabolites on ornamentals.
¢ Endocrine Disruption: Further clarification is required to fully assess endocrine-disrupting

properties.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Peer review of the pesticide risk of the active substance... assessment [pmc.ncbi.nlm.nih.gov]
2. Bifenazate - AERU - University of Hertfordshire [sitem.herts.ac.uk]

3. Sublethal effects of bifenazate on biological traits and ... [nature.com]

4. OECD Issues Major Updates to Environmental Fate & Fish ... [bluefrogscientific.com]

To cite this document: Smolecule. [bifenazate environmental risk assessment aquatic terrestrial
organisms]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b521222#bifenazate-environmental-risk-assessment-aquatic-

terrestrial-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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